Cas no 1351614-29-3 (4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide
• CAS No: 1351614-29-3
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 6021325
• PubChem ID: 56764384
• Update Time: 2025-06-11

4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide
• 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzenesulfonamide
• 1351614-29-3
• F5857-5934
• VU0525593-1
• AKOS024524585

• Inchi： 1S/C12H16BrNO3S/c1-12(15,9-2-3-9)8-14-18(16,17)11-6-4-10(13)5-7-11/h4-7,9,14-15H,2-3,8H2,1H3
• InChI Key： IWOIMSJCRXKURW-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2CC2)(O)C)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide

Research Briefing on 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide (CAS: 1351614-29-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives as potential therapeutic agents. Among these, 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide (CAS: 1351614-29-3) has emerged as a compound of interest due to its unique structural features and promising biological activities. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanistic insights, and potential applications in drug discovery.

The compound 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide belongs to the class of aromatic sulfonamides, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a bromo substituent at the para position of the benzene ring and a cyclopropyl-hydroxypropyl moiety in the sulfonamide side chain confers distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

Recent studies have explored the synthetic routes to access 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide, with a focus on optimizing yield and purity. One notable approach involves the nucleophilic substitution of 4-bromobenzene-1-sulfonyl chloride with 2-cyclopropyl-2-hydroxypropylamine under mild conditions, followed by purification via column chromatography. This method has been reported to achieve high yields (>80%) and excellent purity, as confirmed by NMR and mass spectrometry analyses.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism of action is hypothesized to involve interference with bacterial folate biosynthesis, a pathway targeted by other sulfonamide antibiotics. However, further studies are required to elucidate the precise molecular interactions and resistance profiles.

Beyond its antimicrobial potential, 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide has also been investigated for its role in modulating enzymatic activity. Recent findings suggest that it may act as an allosteric modulator of carbonic anhydrase isoforms, with implications for treating conditions such as glaucoma and epilepsy. Molecular docking studies have provided insights into the binding interactions between the compound and the enzyme's active site, highlighting the importance of the bromo and hydroxypropyl groups in stabilizing the complex.

Looking ahead, the versatility of 4-bromo-N-(2-cyclopropyl-2-hydroxypropyl)benzene-1-sulfonamide as a chemical probe and therapeutic candidate warrants further exploration. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as in vivo evaluations to assess its efficacy and safety in disease models. Collaborative efforts between chemists, biologists, and clinicians will be essential to unlock the full potential of this compound in addressing unmet medical needs.